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Compound of Interest

Compound Name: 2,2"-Dinitrobibenzyl

Cat. No.: B146402

An In-depth Technical Guide to the Safety and Handling of 2,2'-Dinitrobibenzyl

Chemical Identification and Physical Properties

2,2'-Dinitrobibenzyl, also known as 1,2-Bis(2-nitrophenyl)ethane, is a yellow crystalline solid
organic compound.[1] It serves primarily as an intermediate in organic synthesis, notably in the
preparation of the antiepileptic drug Carbamazepine.[2][3] Due to its chemical nature, stringent
safety and handling protocols are required when working with this substance.

Table 1: Physical and Chemical Properties of 2,2'-Dinitrobibenzyl
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Property Value Source(s)
Molecular Formula C14H12N204 [415]
Molecular Weight 272.26 g/mol [2][41[6]
CAS Number 16968-19-7 [41[5]

Pale brown to light brown or
Appearance _ [1][2](3]
yellow solid/powder.

_ _ 122°C or 180-182°C (Values
Melting Point [11[2][3]
vary by source).

Sparingly soluble in water.
N Soluble in ethanol, acetone,
Solubility ) ) [1][2]13]
and slightly soluble in DMSO

and heated methanol.

Store at room temperature,
sealed in a dry place. Some

Storage Temperature ) [2][3][6]
suppliers recommend -20°C

for long-term storage.

Hazard Identification and Classification

2,2'-Dinitrobibenzyl is classified as a hazardous chemical.[1] The Globally Harmonized
System (GHS) classifications provided by various suppliers indicate risks of skin, eye, and
respiratory irritation.[4] It is also noted as being very toxic to aquatic life.[4] Users should be
aware that some safety data sheets (SDS) present more severe, albeit less common,
classifications.

Table 2: GHS Hazard Classification for 2,2'-Dinitrobibenzyl

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dinitrobibenzyl
https://webbook.nist.gov/cgi/inchi?ID=C16968197&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1481574.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dinitrobibenzyl
https://www.lgcstandards.com/DE/en/p/TRC-D479815
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dinitrobibenzyl
https://webbook.nist.gov/cgi/inchi?ID=C16968197&Mask=200
https://www.guidechem.com/encyclopedia/2-2-dinitrodibenzyl-dic235536.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1481574.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1481574_EN.htm
https://www.guidechem.com/encyclopedia/2-2-dinitrodibenzyl-dic235536.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1481574.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1481574_EN.htm
https://www.guidechem.com/encyclopedia/2-2-dinitrodibenzyl-dic235536.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1481574.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1481574_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1481574.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB1481574_EN.htm
https://www.lgcstandards.com/DE/en/p/TRC-D479815
https://www.benchchem.com/product/b146402?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-2-dinitrodibenzyl-dic235536.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dinitrobibenzyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dinitrobibenzyl
https://www.benchchem.com/product/b146402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Statement

Hazard Class GHS Category Hazard Statement
Code
Skin Causes skin irritation.
_ o 2 H315
Corrosion/Irritation [4]
Serious Eye Causes serious eye
o 2 H319 o
Damage/Irritation irritation.[4]
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single 3 H335 T
irritation.[4]
Exposure)
Hazardous to the ) ]
_ _ Very toxic to aquatic
Aquatic Environment 1 H400 ife.[4]
ife.
(Acute)
Hazardous to the Very toxic to aquatic
Aquatic Environment 1 H410 life with long lasting
(Chronic) effects.
Potentially More
Severe Classifications
(from select suppliers)
o Fatal if swallowed /
Acute Toxicity (Oral) 2/4 H300 / H302 ]
Harmful if swallowed.
Acute Toxicity Fatal in contact with
1/2 H310 .
(Dermal) skin.
Acute Toxicity o
) 2 H330 Fatal if inhaled.
(Inhalation)
. e May cause an allergic
Skin Sensitization 1 H317 ) )
skin reaction.
) Causes serious eye
Serious Eye Damage 1 H318
damage.
Specific Target Organ 2 H373 May cause damage to
Toxicity (Repeated organs through
Exposure)
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prolonged or repeated

exposure.

The following diagram illustrates the primary GHS pictograms associated with 2,2'-
Dinitrobibenzyl, representing its main hazards.

Acute Toxicity (Fatal)
(As per some sources)

Hazardous to the
Aquatic Environment

Irritant (Skin/Eye)
Respiratory Irritation
Skin Sensitizer

Click to download full resolution via product page

GHS Pictograms for 2,2'-Dinitrobibenzyl.

Experimental Protocols and Handling

Safe handling of 2,2'-Dinitrobibenzyl is paramount. The following protocols outline best
practices for laboratory use, derived from safety data sheets and synthesis procedures.
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Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is required before handling this compound.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Chemical-resistant gloves
) (e.g., nitrile rubber) tested
Hand Protection , [11[7]
according to EN 374. Check

for leaks before use.

] Safety goggles with side-
Eye/Face Protection ) ) [1107]
shields or a face shield.

Laboratory coat, suitable
) ) protective clothing. Change
Skin/Body Protection _ _ [1]
contaminated clothing

immediately.

Required when dusts are
] ) generated. Use a NIOSH-
Respiratory Protection _ _ [7]
approved respirator with an

appropriate particulate filter.

General Laboratory Handling Protocol

This workflow outlines the critical steps for safely handling 2,2'-Dinitrobibenzyl powder in a
research setting.
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1. Preparation
- Conduct risk assessment.
- Verify fume hood functionality.
- Don appropriate PPE.

Proceed to handling

2. Weighing
- Use an analytical balance inside a fume hood or ventilated enclosure.
- Handle gently to avoid creating dust.

After weighing

3. Transfer
- Use a spatula to transfer the solid.
- Add directly to the reaction vessel.
- Tap spatula gently to dislodge remaining powder.

Material added

4. Reaction Setup
- Ensure the reaction is performed in a closed or well-ventilated system (fume hood).
- Maintain tight seals on all apparatus.

Post-reaction

5. Cleanup & Decontamination
- Decontaminate surfaces with an appropriate solvent.
- Wipe down the work area.
- Dispose of contaminated materials as hazardous waste.

fter cleanup

6. Storage
- Tightly close the container.
- Store in a cool, dry, well-ventilated area away from incompatible materials.
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Exposure Event

Route of Exposure

y

A A
Gnhalation) (Skin Contact) (Eyecantact) Engestion)

Imrned%;lte First Aid Action

Move to fresh air. Take off all contaminated clothing immediately. Rinse cautiously with water for several minutes. Rinse mouth.
If not breathing, give artificial respiration. Rinse skin with plenty of water/shower. Remove contact lenses, if present. Do NOT induce vomiting.
Call a physician immediately. Call a physician immediately. Immediately call an ophthalmologist. Seek medical advice immediately.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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